Cas no 2228338-99-4 (2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol
• CAS No: 2228338-99-4
• MF: C₈H₇BrClNO₃
• MW: 280.503080606461
• CID: 5837014
• PubChem ID: 165649716
• Update Time: 2025-10-23

2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol
• EN300-1919004
• 2228338-99-4

• Inchi： 1S/C8H7BrClNO3/c9-4-8(12)5-1-2-7(11(13)14)6(10)3-5/h1-3,8,12H,4H2
• InChI Key： UHIXBVHAMQVQOL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)Cl)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 278.92978g/mol
• Monoisotopic Mass: 278.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol

2-Bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol: A Comprehensive Overview

The compound 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol, with the CAS number 2228338-99-4, is a versatile organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a chloro group, and a nitro group attached to a phenyl ring, along with an ethan-1-ol moiety. The presence of these functional groups makes it highly reactive and suitable for various applications in synthetic chemistry.

Key Features and Structure

The molecular structure of 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol is notable for its substituted phenyl ring. The bromine atom is located at the second position of the ethan-1-ol group, while the phenyl ring carries both chlorine and nitro substituents at the third and fourth positions, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds.

Synthesis and Reactivity

The synthesis of 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol typically involves multi-step reactions that include nucleophilic substitution, electrophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Its reactivity is primarily influenced by the electron-withdrawing effects of the nitro group and the electron-donating effects of the hydroxyl group. These properties make it a valuable precursor in the construction of bioactive molecules.

Applications in Drug Discovery

In recent years, 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1-ol has found significant applications in drug discovery research. Its ability to act as a chiral building block has been exploited in the synthesis of enantiomerically pure compounds with potential therapeutic applications. For instance, derivatives of this compound have shown promise as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases.

Environmental Impact and Safety Considerations

While 2-bromo-1-(3-chloro-4-nitrophenyl)ethan-1